Cas no 31454-48-5 (Cyclooctane,tetrabromo-)

Cyclooctane,tetrabromo- structure
Cyclooctane,tetrabromo- structure
Product Name:Cyclooctane,tetrabromo-
CAS No:31454-48-5
MF:C8H12Br4
MW:427.796879768372
CID:311895
PubChem ID:3084540
Update Time:2025-04-19

Cyclooctane,tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctane,tetrabromo-
    • 1,1,2,2-tetrabromocyclooctane
    • 1,3,5,7-tetrabromocyclooctane
    • Tetrabromocyclooctane
    • EINECS 250-640-1
    • DTXSID90953470
    • 31454-48-5
    • Inchi: 1S/C8H12Br4/c9-5-1-6(10)3-8(12)4-7(11)2-5/h5-8H,1-4H2
    • InChI Key: RTLBBTQCDMYRRE-UHFFFAOYSA-N
    • SMILES: BrC1CC(CC(CC(C1)Br)Br)Br

Computed Properties

  • Exact Mass: 423.76716
  • Monoisotopic Mass: 423.767251
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.7

Experimental Properties

  • Density: 2.145
  • Boiling Point: 371.4°Cat760mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.598
  • PSA: 0
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